Cas no 304868-33-5 (4-Pyrimidinecarboxylicacid, 2-amino-6-methyl-, methyl ester)

304868-33-5 structure
Product Name:4-Pyrimidinecarboxylicacid, 2-amino-6-methyl-, methyl ester
CAS No:304868-33-5
Molecular Formula:C7H9N3O2
Molecular Weight:167.16526
CID:299624
PubChem ID:818455
4-Pyrimidinecarboxylicacid, 2-amino-6-methyl-, methyl ester Properties
Names and Identifiers
-
- 4-Pyrimidinecarboxylicacid, 2-amino-6-methyl-, methyl ester
- 4-Pyrimidinecarboxylicacid,2-amino-6-methyl-,methylester(9CI)
- methyl2-amino-6-methylpyrimidine-4-carboxylate
- 304868-33-5
- AKOS006273108
- methyl 2-amino-6-methylpyrimidine-4-carboxylate
-
- InChIKey: SLLDMQQVCIJNKE-UHFFFAOYSA-N
- Inchi: InChI=1S/C7H9N3O2/c1-4-3-5(6(11)12-2)10-7(8)9-4/h3H,1-2H3,(H2,8,9,10)
- SMILES: COC(C1C=C(C)N=C(N)N=1)=O
Computed Properties
- Exact Mass: 167.069
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 2
- Monoisotopic Mass: 167.069
- Heavy Atom Count: 12
- Complexity: 174
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.4
- Topological Polar Surface Area: 78.1Ų
4-Pyrimidinecarboxylicacid, 2-amino-6-methyl-, methyl ester Related Literature
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C. Oliver Kappe Chem. Soc. Rev., 2013,42, 4977-4990
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2. A mononuclear nonheme {FeNO}6 complex: synthesis and structural and spectroscopic characterization†James J. Yan,Deepika G. Karmalkar,Kyle D. Sutherlin,Jin Kim,Yong-Min Lee,Yire Goo,Pradip K. Mascharak,Britt Hedman,Kenneth D. Karlin Chem. Sci., 2018,9, 6952-6960
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Takeshi Iwasaki,Aiichiro Nagaki,Jun-ichi Yoshida Chem. Commun., 2007, 1263-1265
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Shangyong Zhao,Weiran Song J. Anal. At. Spectrom., 2021,36, 1704-1711
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Lixia Wang,Meilin Huang,Mingcheng Gao,Tayirjan Taylor Isimjan,Xiulin Yang Mater. Chem. Front., 2023,7, 2628-2636
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Buyuan Guan,Xue Wang,Yu Xiao,Yunling Liu,Qisheng Huo Nanoscale, 2013,5, 2469-2475
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H. M. Dhammika Bandara Chem. Soc. Rev., 2012,41, 1809-1825
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Noelia Losada-Garcia,M. Manuel B. Marques,Jose M. Palomo Nanoscale Adv., 2023,5, 513-521
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Krešimir Molčanov,Valentina Milašinović,Nives Ivić,Vladimir Stilinović,Dinko Kolarić,Biserka Kojić-Prodić CrystEngComm, 2019,21, 6920-6928
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Kei Morohoshi Energy Environ. Sci., 2010,3, 1326-1338
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